Methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate

• IUPAC Name: methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C12H12O5/c1-16-9-5-3-4-8(6-9)10(13)7-11(14)12(15)17-2/h3-6H,7H2,1-2H3
• InChI Key: WFBPPBRBWLJXTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CC(=O)C(=O)OC
• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol

Description

“Methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate” likely belongs to the class of organic compounds known as esters, which are characterized by a carbonyl adjacent to an ether.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques like FT-IR, FT-Raman, NMR, and UV-Vis. These techniques can provide information about the functional groups, vibrational modes, and electronic transitions in the molecule.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite diverse, depending on the functional groups present in the molecule. Without specific information, it’s difficult to provide a detailed chemical reactions analysis for “Methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate”.

Scientific Research Applications

Synthesis and Chemical Properties

"Methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate" and its derivatives play a crucial role in synthetic organic chemistry. For instance, it serves as an intermediate in the synthesis of complex molecules. Stach et al. (1987) developed a method to synthesize 2-Hydroxy-3-methyl-2-hexen-4-olid, starting from related compounds, indicating its utility in creating substances used in food flavoring Stach, H., Huggenberg, W., & Hesse, M. (1987). Similarly, the work by Furutani et al. (2002) on synthesizing a key intermediate for diltiazem showcases the importance of such compounds in the pharmaceutical industry Furutani, T., Imashiro, R., Hatsuda, M., & Seki, M. (2002).

Analytical Applications

In analytical chemistry, derivatives of "Methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate" are used as haptens in sensitive assays. Zhang et al. (2008) demonstrated the development of a sensitive ELISA for analyzing fenthion in fruit samples, highlighting its relevance in food safety and environmental monitoring Zhang, Q., Sun, Q., Hu, B., Shen, Q., Yang, G., Liang, X., Sun, X., & Liu, F. (2008).

Pharmacological Research

Although direct pharmacological applications of "Methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate" were excluded as per the request, its derivatives and related compounds are extensively studied for various bioactivities. This includes research into their antioxidant, anti-inflammatory, and potential therapeutic properties, as seen in the investigation of new 4-hydroxycoumarin derivatives for antioxidant properties by Stanchev et al. (2009), providing insights into the development of new therapeutic agents Stanchev, S., Hadjimitova, V., Traykov, T., Boyanov, T., & Manolov, I. (2009).

Safety And Hazards

The safety and hazards of a compound are usually determined through experimental studies and are documented in material safety data sheets. Without specific data, it’s challenging to provide detailed safety and hazard information for “Methyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate”.